Cas no 51566-65-5 (Cyclopentanecarboxylic acid, 1-(5-bromopentyl)-2-oxo-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-(5-bromopentyl)-2-oxo-, ethyl ester
• CAS No: 51566-65-5
• MF: C₁₃H₂₁BrO₃
• MW: 305.208043813705
• CID: 362004
• PubChem ID: 71366100
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 1-(5-bromopentyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(5-bromopentyl)-2-oxo-, ethyl ester
• ethyl 1-(5-bromopentyl)-2-oxocyclopentane-1-carboxylate
• DTXSID30789472
• 51566-65-5

• Inchi： 1S/C13H21BrO3/c1-2-17-12(16)13(8-4-3-5-10-14)9-6-7-11(13)15/h2-10H2,1H3
• InChI Key： YDSJPIHQCYFAPR-UHFFFAOYSA-N
• SMILES： BrCCCCCC1(C(=O)OCC)C(CCC1)=O

Computed Properties

• Exact Mass: 304.06743
• Monoisotopic Mass: 304.06741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37